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Compound of Interest

Compound Name: Diphenylborinic anhydride

Cat. No.: B055480

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
diphenylborinic anhydride (CAS No. 4426-21-5). The information is intended to equip
laboratory personnel with the knowledge necessary to handle this compound safely.

Chemical and Physical Properties

Diphenylborinic anhydride, also known as oxybis(diphenylborane) or tetraphenyldiboroxane,
Is a solid organic compound. A summary of its key physical and chemical properties is
presented in Table 1.
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Property Value

Molecular Formula C24H20B20[1][2][3]

Molecular Weight 346.04 g/mol [1][2][3]

Appearance White to off-white or yellow powder or crystal[4]
[5]

Melting Point 135-140 °CJ[2]

Boiling Point 463 °C at 760 mmHg[2]

Density 1.08 g/cm3[2]

Flash Point 233.8°C

Storage Temperature 2-8°C[2]

Hazard Identification and Classification

Diphenylborinic anhydride is classified as a hazardous substance. While specific quantitative
toxicity data such as LD50 and LC50 values are not readily available in the reviewed literature,
the hazards can be inferred from related compounds and available safety data sheets for
anhydrides. The primary hazards are associated with its reactivity and potential for causing
irritation.

GHS Hazard Classification (Inferred):

Based on information for similar anhydrides, the following GHS classifications may apply. It is
crucial to consult the supplier-specific Safety Data Sheet (SDS) for the most accurate and up-
to-date information.
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Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed[6]

Skin Corrosion/Irritation

Category 1B/2

H314: Causes severe skin
burns and eye damage or
H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Category 1

H318: Causes serious eye

Irritation damage|6]
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled[6]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction[6]
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation[6]

Hazard Pictograms (Anticipated):

Exclamation Mark

Health Hazard

Corrosion
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Caption: Anticipated GHS pictograms for diphenylborinic anhydride.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
diphenylborinic anhydride.

Personal Protective Equipment (PPE):

A risk assessment should be conducted for any procedure involving this compound to
determine the appropriate level of PPE. The following table summarizes recommended PPE.

Body Part Recommended Protection

Eyes/Face Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile) and a lab

Skin

coat.

A NIOSH-approved respirator (e.g., N95) should
Respiratory be used, especially when handling the powder

outside of a fume hood.

Engineering Controls:

o Work with diphenylborinic anhydride in a well-ventilated area, preferably within a chemical
fume hood.[7]

o Ensure that an eyewash station and a safety shower are readily accessible.[8]
Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

 Recommended storage temperature is between 2°C and 8°C.[2]
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+ Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
moisture.[9][10]

Handling Procedures Storage Conditions

I\ |\
Safe Handling Proper Storag

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Tightly Sealed Container

Use in a Chemical Fume Hood Cool, Dry, Well-Ventilated Area (2-8°C)
Ensure Access to Eyewash/Shower Segregate from Incompatibles

Click to download full resolution via product page
Caption: Key safe handling and storage practices for diphenylborinic anhydride.
Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention immediately.

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[11]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _ _
contaminated clothing. Seek medical attention.

[11]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[11]

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give
Ingestion them 2-4 cupfuls of water or milk. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Fire-Fighting Measures:

» Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire. A water spray can be used to cool containers.

o Specific Hazards: Thermal decomposition may produce irritating and toxic gases, including
carbon monoxide and carbon dioxide.[9][10]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures (Spill Cleanup):

A minor spill of solid diphenylborinic anhydride can be managed by trained personnel
following these general steps:
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Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

Don Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves, and a
lab coat. A respirator may be necessary depending on the extent of the spill and the
ventilation.

Contain the Spill: Prevent the powder from spreading.

Clean Up: Carefully sweep or scoop the solid material into a labeled, sealable container for
disposal. Avoid generating dust.

Decontaminate: Clean the spill area with a suitable solvent (e.g., a soap and water solution),
and collect the cleaning materials for proper disposal.

Dispose of Waste: Dispose of the spilled material and all contaminated cleaning supplies as
hazardous waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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